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Compound of Interest

Compound Name: Massarilactone H

Cat. No.: B1263786 Get Quote

Essential Safety and Handling of Massarilactone H
IMMEDIATE ACTION REQUIRED: A specific Safety Data Sheet (SDS) for Massarilactone H
(CAS No. 1393110-39-8) is not readily available in public databases. The toxicological

properties of this compound have not been thoroughly investigated. Therefore, Massarilactone
H must be handled as a compound of unknown toxicity, requiring the highest level of

precaution.

It is imperative to obtain the Safety Data Sheet (SDS) from your chemical supplier before any

handling, storage, or disposal of this substance. The information provided below is a general

guide for handling chemicals of unknown toxicity and should be supplemented with the specific

details from the supplier's SDS.

Quantitative Data
Due to the absence of a publicly available SDS, quantitative safety data for Massarilactone H
is not available. Researchers must consult the supplier-provided SDS for specific values.
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Parameter Value

Exposure Limits (OEL) Data not available. Consult supplier's SDS.

LD50/LC50 Data not available. Consult supplier's SDS.

Boiling Point Data not available. Consult supplier's SDS.

Melting Point Data not available. Consult supplier's SDS.

Solubility Data not available. Consult supplier's SDS.

Vapor Pressure Data not available. Consult supplier's SDS.

Operational Plan: Handling and Personal Protective
Equipment (PPE)
As a neuraminidase inhibitor and a polyketide lactone, Massarilactone H should be handled

with care to avoid potential biological effects and toxicity. The following is a step-by-step

protocol for the safe handling of Massarilactone H in a laboratory setting.

Engineering Controls
Primary Containment: All work involving solid Massarilactone H or solutions thereof should

be conducted in a certified chemical fume hood or a glove box to minimize inhalation

exposure.

Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE)
Hand Protection: Wear nitrile or neoprene gloves that are appropriate for the solvent being

used. Double gloving is recommended. Change gloves immediately if they become

contaminated.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when

there is a risk of splashing.
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Body Protection: A fully buttoned lab coat is required. For larger quantities or when there is a

significant risk of spillage, a chemically resistant apron or suit should be worn.

Respiratory Protection: If work cannot be conducted in a fume hood, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors and particulates should be used.

Handling Protocol
Preparation:

Designate a specific area within the chemical fume hood for handling Massarilactone H.

Ensure all necessary equipment (spatulas, glassware, balances, etc.) is clean and readily

available.

Have a chemical spill kit readily accessible.

Weighing:

Weigh solid Massarilactone H within the fume hood.

Use a tared container to minimize the transfer of the solid.

Handle with care to avoid generating dust.

Dissolving:

Add the solvent to the solid slowly to avoid splashing.

If sonication or heating is required, ensure the container is properly sealed or vented

within the fume hood.

Post-Handling:

Thoroughly decontaminate all surfaces and equipment with an appropriate solvent and

then soap and water.

Wash hands thoroughly after removing gloves.
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Disposal Plan
All waste containing Massarilactone H must be treated as hazardous waste.

Solid Waste: Collect any unused solid Massarilactone H and any contaminated materials

(e.g., weigh boats, paper towels, gloves) in a dedicated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Collect all solutions containing Massarilactone H in a sealed, labeled, and

chemically compatible hazardous waste container. Do not mix with other waste streams

unless compatibility is known.

Disposal: Dispose of all hazardous waste through your institution's environmental health and

safety (EHS) office, following all local, state, and federal regulations.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the necessary workflow for safely handling Massarilactone H,

emphasizing the initial step of information gathering, and a logical diagram for assessing the

required level of personal protective equipment.
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Caption: Workflow for handling Massarilactone H.
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To cite this document: BenchChem. [Personal protective equipment for handling
Massarilactone H]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1263786#personal-protective-equipment-for-
handling-massarilactone-h]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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